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Executive Summary

zrl7-2 hydrochloride (zr17-2 HCI) is a first-in-class small molecule modulator of the Cold-
Inducible RNA-Binding Protein (CIRBP).[1] Unlike traditional kinase inhibitors, zrl17-2 acts as a
hypothermia mimetic, stabilizing CIRBP at physiological temperatures (37°C) to trigger
neuroprotective and cardioprotective pathways typically activated only by cold stress.

This guide provides a rigorous technical framework for the handling, solubilization, and long-
term storage of zr17-2 HCI. Due to its specific purine-derivative structure and hygroscopic
nature, strict adherence to these protocols is required to prevent hydrolytic degradation and
ensure reproducibility in in vivo and in vitro assays.

Physicochemical Profile & Identification

Before handling, verify the compound identity. The hydrochloride salt form significantly alters
molecular weight and solubility compared to the free base.
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Property Specification
Compound Name zrl7-2 Hydrochloride
2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-
IUPAC Name ( ) ] ( ( Y _) ¥) P
6-yl)thio)acetic acid hydrochloride
1263893-98-6 (Note: Vendors often use this
CAS Number )
CAS for both base and salt; verify MW)
Molecular Formula C13H21CINeO2S (HCI Salt)
] 360.86 g/mol (HCI Salt) vs. 324.40 g/mol (Free
Molecular Weight
Base)
Appearance White to off-white solid powder
N DMSO (= 25 mg/mL); Water (Poor, requires pH
Solubility ]
adjustment or co-solvents)
Hygroscopicity High (Desiccation required)

Storage & Stability Protocols
Solid State Storage

The stability of solid zr17-2 HCl is compromised by moisture and UV light. The purine core is
relatively stable, but the thioacetic acid side chain can be susceptible to oxidation if improperly
stored.

e Long-Term Storage (Six Months+): Store at -20°C or below.
e Short-Term Storage (Weeks): 0°C to 4°C is acceptable.[1]

e Environment: Vials must be sealed under inert gas (Nitrogen or Argon) if possible, and kept
in a desiccator.

 Light Protection: Store in amber vials or wrap clear vials in aluminum foil.

Solution State Stability

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medkoo.com/products/31768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Once reconstituted, the stability window narrows significantly.
e DMSO Stock Solutions (e.g., 10 mM):
o -80°C: Stable for up to 6 months.[2]
o -20°C: Stable for 1 month.
o 4°C/ RT: Use immediately; do not store.
e Aqueous Working Solutions:
o Stability: Unstable. Prepare fresh immediately before dosing.

o Precipitation Risk: The "freeze-thaw" cycle is strictly prohibited for aqueous dilutions.
Discard unused aqueous portions.

Solubilization & Reconstitution Protocols
Stock Solution Preparation (Standard: 10 mM)

Objective: Create a stable master stock in DMSO.

Calculate Mass: To prepare 1 mL of a 10 mM stock, weigh 3.61 mg of zr17-2 HCI.
o Critical Check: Ensure you are using the MW of the salt (360.86), not the free base.
e Solvent Addition: Add 1 mL of high-grade anhydrous DMSO (Dimethyl Sulfoxide).

o Mixing: Vortex for 30—60 seconds. If particulates remain, sonicate in a water bath at ambient
temperature for 2 minutes.

» Aliquot: Dispense into single-use aliquots (e.g., 50 yL) to avoid freeze-thaw cycles. Store at
-80°C.

In Vivo Formulation (Solubility Optimization)

For animal studies (IP/IV injection), pure DMSO is toxic. Use the following "Co-Solvent System"
to maintain solubility in aqueous media without precipitation.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/zr17-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Target Concentration: 2.5 mg/mL (Clear Solution)

Protocol: Perform sequential addition in the exact order listed below. Vortex thoroughly after
each addition.

Volume (for 1

Order Component Final % Function
mL total)
zrl7-2 Stock (in Primary
1 100 pL 10% -
DMSO) Solubilizer
Co-solvent /
2 PEG-300 400 pL 40% .
Stabilizer
3 Tween-80 50 pL 5% Surfactant
Saline (0.9% _
4 450 L 45% Bulking Agent
NacCl)

» Note: If precipitation occurs upon adding Saline, warm the solution to 37°C and sonicate. If it
persists, the pH may need slight adjustment (the HCI salt is acidic; buffering to pH 7.0-7.4
with PBS instead of saline may help, but watch for ionic strength effects).

Mechanism of Action & Signaling Pathway

zrl7-2 functions by mimicking the cellular effects of hypothermia.[3][4] It binds to and stabilizes
CIRBP, preventing its degradation or promoting its translocation, which subsequently enhances
the translation of neuroprotective mRNAs like RBM3.
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Figure 1: Pharmacological mimicry of hypothermia by zr17-2.[5][6] The compound bypasses
the need for physical cooling to activate the CIRBP-mediated protective cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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